Cas no 97914-60-8 (4-chloro-2-(difluoromethoxy)benzoic acid)
97914-60-8 structure
Product Name:4-chloro-2-(difluoromethoxy)benzoic acid
CAS No:97914-60-8
MF:C8H5ClF2O3
MW:222.573308706284
MDL:MFCD12828089
CID:803270
PubChem ID:13488467
Update Time:2025-04-19
4-chloro-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(difluoromethoxy)-4-chlorobenzoic
- 4-chloro-2-(difluoromethoxy)benzoic acid
- Benzoic acid, 4-chloro-2-(difluoromethoxy)-
- HGASHYZSZYKNEH-UHFFFAOYSA-N
- A929601
- J-514899
- AS-46356
- 97914-60-8
- DTXSID10542022
- MFCD12828089
- AKOS010637422
- CL9467
- 4-Chloro-2-(difluoromethoxy)benzoicacid
- FT-0699277
-
- MDL: MFCD12828089
- Inchi: 1S/C8H5ClF2O3/c9-4-1-2-5(7(12)13)6(3-4)14-8(10)11/h1-3,8H,(H,12,13)
- InChI Key: HGASHYZSZYKNEH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(=O)O)=C(C=1)OC(F)F
Computed Properties
- Exact Mass: 221.9895280g/mol
- Monoisotopic Mass: 221.9895280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.491±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.45 g/l) (25 º C),
4-chloro-2-(difluoromethoxy)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C198135-500mg |
4-Chloro-2-(difluoromethoxy)benzoic acid |
97914-60-8 | 500mg |
$ 220.00 | 2022-04-01 | ||
| TRC | C198135-1000mg |
4-Chloro-2-(difluoromethoxy)benzoic acid |
97914-60-8 | 1g |
$ 360.00 | 2022-04-01 | ||
| TRC | C198135-2500mg |
4-Chloro-2-(difluoromethoxy)benzoic acid |
97914-60-8 | 2500mg |
$ 715.00 | 2022-04-01 | ||
| Matrix Scientific | 218843-1g |
4-Chloro-2-(difluoromethoxy)benzoic acid, 95% min |
97914-60-8 | 95% | 1g |
$152.00 | 2023-09-10 | |
| Matrix Scientific | 218843-5g |
4-Chloro-2-(difluoromethoxy)benzoic acid, 95% min |
97914-60-8 | 95% | 5g |
$462.00 | 2023-09-10 | |
| Matrix Scientific | 218843-10g |
4-Chloro-2-(difluoromethoxy)benzoic acid, 95% min |
97914-60-8 | 95% | 10g |
$689.00 | 2023-09-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC0614-1G |
4-chloro-2-(difluoromethoxy)benzoic acid |
97914-60-8 | 95% | 1g |
¥ 429.00 | 2023-04-12 | |
| 1PlusChem | 1P005XRO-1g |
2-(DIFLUOROMETHOXY)-4-CHLOROBENZOIC ACID |
97914-60-8 | 95% | 1g |
$121.00 | 2024-04-19 | |
| 1PlusChem | 1P005XRO-5g |
2-(DIFLUOROMETHOXY)-4-CHLOROBENZOIC ACID |
97914-60-8 | 95% | 5g |
$301.00 | 2023-12-15 | |
| A2B Chem LLC | AC76244-1g |
4-Chloro-2-(difluoromethoxy)benzoic acid |
97914-60-8 | 95% | 1g |
$102.00 | 2024-07-18 |
4-chloro-2-(difluoromethoxy)benzoic acid Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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